Cas no 2171696-11-8 (1-(3-oxocyclohexyl)methylazetidine-2-carboxamide)

• Product Name: 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide
• CAS No: 2171696-11-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6324330
• PubChem ID: 165520411
• Update Time: 2025-08-04

1-(3-oxocyclohexyl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide
• 1-[(3-oxocyclohexyl)methyl]azetidine-2-carboxamide
• 2171696-11-8
• EN300-1281617

• Inchi： 1S/C11H18N2O2/c12-11(15)10-4-5-13(10)7-8-2-1-3-9(14)6-8/h8,10H,1-7H2,(H2,12,15)
• InChI Key： NVICXEJBMPZNIC-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide

Recent Advances in the Study of 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide (CAS: 2171696-11-8)

1-(3-oxocyclohexyl)methylazetidine-2-carboxamide (CAS: 2171696-11-8) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and enhance scalability, which is critical for its potential industrial application. The compound's structural features, including the cyclohexyl and azetidine moieties, contribute to its stability and bioavailability, making it a viable candidate for oral administration.

Pharmacological evaluations have revealed that 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide exhibits selective binding affinity towards specific receptors in the central nervous system. Preliminary in vitro and in vivo studies suggest its efficacy in modulating neurotransmitter release, which could have implications for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Additionally, its metabolic stability and low toxicity profile underscore its potential as a therapeutic agent.

Recent mechanistic studies have delved into the compound's interaction with target proteins, providing insights into its mode of action. Molecular docking simulations and X-ray crystallography have elucidated the binding pockets and conformational changes induced by the compound, offering a foundation for structure-activity relationship (SAR) studies. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In conclusion, 1-(3-oxocyclohexyl)methylazetidine-2-carboxamide represents a promising scaffold for drug discovery, with its unique chemical properties and therapeutic potential. Ongoing research aims to further explore its applications, optimize its pharmacokinetic profile, and advance it through preclinical and clinical trials. The compound's versatility and efficacy position it as a significant contributor to the future of neuropharmacology and metabolic disease treatment.